Cas no 118991-46-1 ((2-chloro-5-methylphenoxy)acetyl chloride)

• Product Name: (2-chloro-5-methylphenoxy)acetyl chloride
• CAS No: 118991-46-1
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD12197807
• CID: 4524684
• PubChem ID: 14045216
• Update Time: 2025-11-01

(2-chloro-5-methylphenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5-methylphenoxy)acetyl chloride
• acetyl chloride, (2-chloro-5-methylphenoxy)-
• STL197266
• 118991-46-1
• 2-(2-chloro-5-methylphenoxy)acetyl chloride
• VS-04651
• H26219
• BBL014857
• ALBB-011195
• AKOS005173316
• MFCD12197807

• MDL： MFCD12197807
• Inchi： 1S/C9H8Cl2O2/c1-6-2-3-7(10)8(4-6)13-5-9(11)12/h2-4H,5H2,1H3
• InChI Key： BJTNCAQHYONIDJ-UHFFFAOYSA-N
• SMILES： C(Cl)(COC1=CC(C)=CC=C1Cl)=O

Computed Properties

• Exact Mass: 217.9901349Da
• Monoisotopic Mass: 217.9901349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2-chloro-5-methylphenoxy)acetyl chloride

Introduction to (2-chloro-5-methylphenoxy)acetyl chloride (CAS No. 118991-46-1)

(2-chloro-5-methylphenoxy)acetyl chloride is a versatile and highly reactive intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. With the CAS number 118991-46-1, this compound has garnered significant attention due to its utility in the synthesis of various bioactive molecules. Its unique structural features, including a chloro-substituted phenyl ring and an acetyl chloride functional group, make it a valuable building block for the development of novel compounds.

The compound's reactivity is primarily attributed to the presence of the acetyl chloride moiety, which readily participates in nucleophilic acyl substitution reactions. This property allows for the efficient synthesis of esters, amides, and other derivatives that are crucial in drug development. Additionally, the chloro-substituent on the phenyl ring enhances its electrophilic character, facilitating further functionalization and diversification of its applications.

In recent years, (2-chloro-5-methylphenoxy)acetyl chloride has been extensively studied for its role in the synthesis of biologically active molecules. One notable area of research involves its use in the development of kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The compound's ability to serve as a precursor for such inhibitors has made it a subject of interest in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, researchers have developed novel catalytic systems that enhance the efficiency of reactions involving (2-chloro-5-methylphenoxy)acetyl chloride. These innovations have not only improved yield but also reduced the environmental impact of synthetic processes, aligning with global efforts towards sustainable chemistry.

The agrochemical sector has also benefited from the use of this compound. Its derivatives have been explored as potential herbicides and pesticides due to their ability to interact with biological targets in plants. This application is particularly significant in the context of developing environmentally friendly agricultural solutions that minimize ecological disruption.

Another area where this compound has shown promise is in the synthesis of peptide mimetics. Peptide-based drugs are widely used due to their high specificity and efficacy. However, their stability and bioavailability can be limited. By incorporating derivatives of (2-chloro-5-methylphenoxy)acetyl chloride into peptide structures, researchers have been able to enhance these properties, leading to more effective therapeutic agents.

The chemical properties of (2-chloro-5-methylphenoxy)acetyl chloride also make it a valuable tool in material science. Its reactivity allows for the creation of novel polymers and coatings with enhanced functional properties. These materials have potential applications in electronics, construction, and automotive industries, where performance and durability are critical.

In conclusion, (2-chloro-5-methylphenoxy)acetyl chloride (CAS No. 118991-46-1) is a multifaceted compound with broad applications across multiple industries. Its role as a key intermediate in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new synthetic possibilities and applications, this compound is poised to remain a cornerstone of industrial and academic chemistry for years to come.